Skin Aging

Description

Skin aging is a complex biological process influenced by intrinsic (genetics, cellular metabolism) and extrinsic (UV radiation, pollution, lifestyle) factors. It manifests as epidermal thinning, dermal collagen and elastin degradation, reduced cellular turnover, and impaired barrier function. Clinically, this leads to wrinkles, fine lines, loss of elasticity, hyperpigmentation, and xerosis. Understanding these mechanisms is crucial for effective prevention and treatment strategies.